Cas no 2680745-19-9 (benzyl N-benzyl-N-(4,4,4-trifluoro-2-hydroxybutyl)carbamate)

• Product Name: benzyl N-benzyl-N-(4,4,4-trifluoro-2-hydroxybutyl)carbamate
• CAS No: 2680745-19-9
• MF: C₁₉H₂₀F₃NO₃
• MW: 367.362215995789
• CID: 5624840
• PubChem ID: 165922616
• Update Time: 2025-10-28

benzyl N-benzyl-N-(4,4,4-trifluoro-2-hydroxybutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680745-19-9
• EN300-28300584
• benzyl N-benzyl-N-(4,4,4-trifluoro-2-hydroxybutyl)carbamate

• Inchi： 1S/C19H20F3NO3/c20-19(21,22)11-17(24)13-23(12-15-7-3-1-4-8-15)18(25)26-14-16-9-5-2-6-10-16/h1-10,17,24H,11-14H2
• InChI Key： AYVZTPWQNVXQQY-UHFFFAOYSA-N
• SMILES： FC(CC(CN(C(=O)OCC1C=CC=CC=1)CC1C=CC=CC=1)O)(F)F

Computed Properties

• Exact Mass: 367.13952799g/mol
• Monoisotopic Mass: 367.13952799g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl N-benzyl-N-(4,4,4-trifluoro-2-hydroxybutyl)carbamate

Benzyl N-Benzyl-N-(4,4,4-Trifluoro-2-Hydroxybutyl)Carbamate: A Comprehensive Overview

The compound with CAS No. 2680745-19-9, commonly referred to as benzyl N-benzyl-N-(4,4,4-trifluoro-2-hydroxybutyl)carbamate, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which combines a benzyl group with a trifluorinated hydroxybutyl moiety. The benzyl group contributes to the compound's aromatic stability, while the trifluoro and hydroxybutyl components introduce distinct chemical properties that make it versatile in different industrial and research contexts.

Recent studies have highlighted the potential of this compound in the field of pharmaceuticals. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of novel drug delivery systems. The trifluoro group enhances the compound's lipophilicity, making it an ideal candidate for drug design where membrane permeability is critical. Additionally, the hydroxybutyl group provides hydrophilic properties, enabling better solubility and bioavailability.

In terms of synthesis, benzyl N-benzyl-N-(4,4,4-trifluoro-2-hydroxybutyl)carbamate is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of advanced catalysts and reaction conditions has significantly improved the yield and purity of this compound. Recent advancements in green chemistry have also led to the development of more sustainable synthesis methods, reducing environmental impact while maintaining high product quality.

The application of this compound extends beyond pharmaceuticals. It has been utilized in the production of high-performance materials, such as advanced polymers and coatings. The trifluoro group imparts excellent thermal stability and chemical resistance to these materials, making them suitable for use in harsh environments. Furthermore, the hydroxybutyl group facilitates cross-linking reactions, enhancing the mechanical properties of the resulting materials.

From an environmental standpoint, researchers have investigated the biodegradability of benzyl N-benzyl-N-(4,4,4-trifluoro-2-hydroxybutyl)carbamate. Studies indicate that under specific microbial conditions, the compound can undergo controlled degradation without releasing harmful byproducts. This finding is particularly important for industries seeking to minimize their ecological footprint while maintaining high-quality production standards.

In conclusion, benzyl N-benzyl-N-(4,4,4-trifluoro-2-hydroxybutyl)carbamate (CAS No. 2680745-19-9) stands out as a versatile and innovative compound with wide-ranging applications across multiple sectors. Its unique chemical structure and favorable properties make it a valuable asset in modern material science and pharmaceutical research. As ongoing research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.